Cas no 1180099-80-2 (2-[(4-bromophenyl)sulfanyl]-N-(cyanomethyl)-N-phenylacetamide)

• Product Name: 2-[(4-bromophenyl)sulfanyl]-N-(cyanomethyl)-N-phenylacetamide
• CAS No: 1180099-80-2
• MF: C₁₆H₁₃BrN₂OS
• MW: 361.256221532822
• CID: 5672574
• PubChem ID: 45696198
• Update Time: 2025-11-01

2-[(4-bromophenyl)sulfanyl]-N-(cyanomethyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Z18743505
• 2-[(4-bromophenyl)sulfanyl]-N-(cyanomethyl)-N-phenylacetamide
• 2-(4-bromophenyl)sulfanyl-N-(cyanomethyl)-N-phenylacetamide
• AKOS017004460
• 1180099-80-2
• EN300-26679864

• Inchi： 1S/C16H13BrN2OS/c17-13-6-8-15(9-7-13)21-12-16(20)19(11-10-18)14-4-2-1-3-5-14/h1-9H,11-12H2
• InChI Key： JOLJKBZCSMTEMG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCC(N(CC#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 359.99320g/mol
• Monoisotopic Mass: 359.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 69.4Ų

Additional information on 2-[(4-bromophenyl)sulfanyl]-N-(cyanomethyl)-N-phenylacetamide

Research Brief on 2-[(4-bromophenyl)sulfanyl]-N-(cyanomethyl)-N-phenylacetamide (CAS: 1180099-80-2)

In recent years, the compound 2-[(4-bromophenyl)sulfanyl]-N-(cyanomethyl)-N-phenylacetamide (CAS: 1180099-80-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. The presence of a bromophenyl sulfanyl group and a cyanomethyl phenylacetamide moiety suggests its utility as a versatile scaffold for modulating biological pathways.

Recent studies have focused on elucidating the pharmacological properties of 2-[(4-bromophenyl)sulfanyl]-N-(cyanomethyl)-N-phenylacetamide. One key area of interest is its role as a potential inhibitor of protein kinases, which are critical regulators of cellular signaling. Preliminary in vitro assays have demonstrated moderate inhibitory activity against specific kinase targets, prompting further exploration of its mechanism of action. Additionally, its pharmacokinetic profile, including solubility and metabolic stability, has been evaluated to assess its suitability as a lead compound for drug development.

Structural-activity relationship (SAR) studies have been conducted to optimize the efficacy of this compound. Modifications to the bromophenyl and cyanomethyl groups have revealed insights into the steric and electronic requirements for binding to target proteins. Computational modeling and molecular docking simulations have further supported these findings, highlighting key interactions with active sites of enzymes. These efforts aim to enhance the compound's selectivity and potency while minimizing off-target effects.

Beyond its kinase inhibitory potential, 2-[(4-bromophenyl)sulfanyl]-N-(cyanomethyl)-N-phenylacetamide has also been explored in the context of anti-inflammatory and anticancer applications. In cell-based assays, the compound exhibited promising activity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent. However, further in vivo studies are required to validate these findings and evaluate its safety profile. Collaborative research efforts are underway to synthesize derivatives and analogs to expand its therapeutic scope.

In conclusion, 2-[(4-bromophenyl)sulfanyl]-N-(cyanomethyl)-N-phenylacetamide represents a promising candidate for drug discovery, with its multifaceted biological activities and modifiable chemical structure. Ongoing research aims to address current limitations, such as bioavailability and toxicity, to advance its clinical potential. This compound exemplifies the intersection of chemical innovation and therapeutic development, offering new avenues for treating complex diseases.